Cas no 178061-59-1 (Benzo[g]pteridine-2,4(3H,10H)-dione, 10-dodecyl-7,8-dimethyl-)
Benzo[g]pteridine-2,4(3H,10H)-dione, 10-dodecyl-7,8-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzo[g]pteridine-2,4(3H,10H)-dione, 10-dodecyl-7,8-dimethyl-
- 10-dodecyl-7,8-dimethylbenzo[g]pteridine-2,4-dione
- 178061-59-1
- SCHEMBL3475382
- DTXSID70778148
- G71268
- 10-DODECYL-7,8-DIMETHYL-3H-BENZO[G]PTERIDINE-2,4-DIONE
- 10-Dodecyl-7,8-dimethylbenzo[g]pteridine-2,4(3H,10H)-dione
-
- Inchi: 1S/C24H34N4O2/c1-4-5-6-7-8-9-10-11-12-13-14-28-20-16-18(3)17(2)15-19(20)25-21-22(28)26-24(30)27-23(21)29/h15-16H,4-14H2,1-3H3,(H,27,29,30)
- InChI Key: KDFCJZSEYXHKPJ-UHFFFAOYSA-N
- SMILES: O=C1C2C(=NC(N1)=O)N(C1C=C(C)C(C)=CC=1N=2)CCCCCCCCCCCC
Computed Properties
- Exact Mass: 410.26842
- Monoisotopic Mass: 410.26817634g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 30
- Rotatable Bond Count: 11
- Complexity: 672
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.7
- Topological Polar Surface Area: 74.1Ų
Experimental Properties
- PSA: 74.13
Benzo[g]pteridine-2,4(3H,10H)-dione, 10-dodecyl-7,8-dimethyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A350374-100mg |
10-Dodecyl-7,8-dimethylbenzo[g]pteridine-2,4(3H,10H)-dione |
178061-59-1 | 97% | 100mg |
$130.0 | 2024-08-03 | |
| Ambeed | A350374-250mg |
10-Dodecyl-7,8-dimethylbenzo[g]pteridine-2,4(3H,10H)-dione |
178061-59-1 | 97% | 250mg |
$228.0 | 2024-08-03 | |
| Ambeed | A350374-1g |
10-Dodecyl-7,8-dimethylbenzo[g]pteridine-2,4(3H,10H)-dione |
178061-59-1 | 97% | 1g |
$582.0 | 2024-08-03 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | X194776A-100mg |
Benzo[g]pteridine-2,4(3H,10H)-dione, 10-dodecyl-7,8-dimethyl- |
178061-59-1 | 0.97 | 100mg |
¥1105.2 | 2024-07-24 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | X194776A-1g |
Benzo[g]pteridine-2,4(3H,10H)-dione, 10-dodecyl-7,8-dimethyl- |
178061-59-1 | 0.97 | 1g |
¥5065.2 | 2024-07-24 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | X194776A-250mg |
Benzo[g]pteridine-2,4(3H,10H)-dione, 10-dodecyl-7,8-dimethyl- |
178061-59-1 | 0.97 | 250mg |
¥1877.4 | 2024-07-24 | |
| Ambeed | A350374-100mg |
10-Dodecyl-7,8-dimethylbenzo[g]pteridine-2,4(3H,10H)-dione |
178061-59-1 | 97% | 100mg |
$1261.0 | 2025-06-11 | |
| Ambeed | A350374-250mg |
10-Dodecyl-7,8-dimethylbenzo[g]pteridine-2,4(3H,10H)-dione |
178061-59-1 | 97% | 250mg |
$2214.0 | 2025-06-11 | |
| Ambeed | A350374-1g |
10-Dodecyl-7,8-dimethylbenzo[g]pteridine-2,4(3H,10H)-dione |
178061-59-1 | 97% | 1g |
$5645.0 | 2025-06-11 |
Benzo[g]pteridine-2,4(3H,10H)-dione, 10-dodecyl-7,8-dimethyl- Related Literature
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
Additional information on Benzo[g]pteridine-2,4(3H,10H)-dione, 10-dodecyl-7,8-dimethyl-
Benzo[g]pteridine-2,4(3H,10H)-dione, 10-dodecyl-7,8-dimethyl-
Benzo[g]pteridine-2,4(3H,10H)-dione, 10-dodecyl-7,8-dimethyl- (CAS No. 178061-59-1) is a highly specialized organic compound with a unique molecular structure that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the pteridine family, which is known for its diverse applications in drug discovery and advanced materials. The benzo[g]pteridine core of this molecule is a key feature that contributes to its distinctive properties and reactivity.
The molecular structure of Benzo[g]pteridine-2,4(3H,10H)-dione is characterized by a bicyclic system with a dione functionality. The presence of the dodecyl group at the 10-position and dimethyl substituents at the 7 and 8 positions introduces steric and electronic effects that influence its chemical behavior. Recent studies have demonstrated that these substituents play a crucial role in modulating the compound's solubility, stability, and reactivity under various conditions.
One of the most notable aspects of this compound is its potential in organic electronics. Researchers have explored its ability to act as a charge transport material in organic light-emitting diodes (OLEDs) and photovoltaic devices. The benzo[g]pteridine framework has been shown to facilitate efficient electron mobility due to its conjugated π-system. Moreover, the dodecyl substituent enhances the material's processability by improving its solubility in common organic solvents.
Recent advancements in synthetic methodologies have enabled more efficient routes to prepare Benzo[g]pteridine-2,4(3H,10H)-dione derivatives. For instance, a study published in *Chemical Communications* highlighted a one-pot synthesis strategy that employs microwave-assisted conditions to achieve high yields of the target compound. This approach not only simplifies the synthesis but also reduces reaction time significantly.
In terms of applications, Benzo[g]pteridine-2,4(3H,10H)-dione has shown promise as a building block for constructing advanced materials with tailored properties. Its ability to form self-assembled monolayers (SAMs) has been exploited in surface chemistry applications. A research team from Stanford University demonstrated that SAMs formed by this compound exhibit excellent resistance to oxidative degradation under UV irradiation.
Another area where this compound has made an impact is in drug discovery. The dimethyl groups at positions 7 and 8 provide opportunities for bioisosteric replacements, which can be leveraged to design molecules with improved pharmacokinetic profiles. A study conducted at the University of California Los Angeles (UCLA) explored the use of this compound as a lead structure for developing inhibitors against certain kinases involved in cancer progression.
Looking ahead, there is growing interest in exploring the potential of Benzo[g]pteridine-2,4(3H,10H)-dione in bioconjugate chemistry. Its ability to undergo click chemistry reactions makes it an attractive candidate for constructing bioconjugates with applications in targeted drug delivery systems. Researchers are currently investigating methods to attach targeting ligands or imaging agents to this compound without compromising its structural integrity.
In conclusion, Benzo[g]pteridine-2,4(3H,10H)-dione (CAS No. 178061-59-1) stands out as a versatile compound with a wide range of applications across multiple disciplines. Its unique molecular architecture and functional groups make it an invaluable tool for advancing both fundamental research and practical innovations. As ongoing studies continue to uncover new properties and uses for this compound
178061-59-1 (Benzo[g]pteridine-2,4(3H,10H)-dione, 10-dodecyl-7,8-dimethyl-) Related Products
- 163657-00-9(Benzo[g]pteridine-2,4(3H,10H)-dione,7,8-dimethyl-10-(2-methylpropyl)-)
- 3180-56-1(Benzo[g]pteridine-2,4(3H,10H)-dione,10-(2-hydroxyethyl)-7,8-dimethyl-)
- 53965-14-3(Benzo[g]pteridine-2,4(3H,10H)-dione, 7,8,10-trimethyl-3-octadecyl-)
- 88365-03-1(Benzo[g]pteridine-2,4(3H,10H)-dione, 10,10'-(1,3-propanediyl)bis[3,7,8-trimethyl-)
- 835608-55-4(Benzo[g]pteridine-2,4(3H,10H)-dione, 7,8-dimethyl-10-(3-methylbutyl)-)
- 122188-09-4(Benzo[g]pteridine-2,4(3H,10H)-dione, 7,8-dimethyl-3,10-dinonyl-)
- 1088-56-8(Lumiflavin)
- 62348-56-5(Benzo[g]pteridine-2,4(3H,10H)-dione, 10-ethyl-8-methyl-)
- 4250-90-2((7,8-dimethyl-2,4-dioxo-3,4-dihydrobenzo[g]pteridin-10(2H)-yl)acetaldehyde)
- 88365-02-0(Benzo[g]pteridine-2,4(3H,10H)-dione, 10,10'-(1,6-hexanediyl)bis[3,7,8-trimethyl-)